N,3-dimethyl-4-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N,3-dimethyl-4-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C11H16N2O3S/c1-8-7-9(11(14)12-2)5-6-10(8)13(3)17(4,15)16/h5-7H,1-4H3,(H,12,14)
• InChI Key: OFFGFJGTADUJLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC)N(C)S(=O)(=O)C
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol

Description

N,3-dimethyl-4-[methyl(methylsulfonyl)amino]benzamide is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound is also known as MS-275 or entinostat and is a selective inhibitor of histone deacetylase (HDAC) enzymes. HDACs play a crucial role in regulating gene expression, and their inhibition has been linked to the treatment of various diseases, including cancer.

Mechanism of Action

MS-275 works by inhibiting HDAC enzymes, which are responsible for removing acetyl groups from histone proteins. Acetylation of histones is an important process in regulating gene expression, and HDAC inhibition results in the accumulation of acetylated histones. This leads to changes in gene expression, including the upregulation of genes involved in apoptosis and the downregulation of genes involved in cell proliferation.
Biochemical and Physiological Effects
MS-275 has been shown to have a range of biochemical and physiological effects. In addition to its effects on gene expression, MS-275 has been found to inhibit angiogenesis (the formation of new blood vessels) and modulate the immune response. MS-275 has also been shown to cross the blood-brain barrier, making it a potential treatment for neurological diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MS-275 in lab experiments is its selectivity for HDAC enzymes. This allows researchers to study the specific effects of HDAC inhibition on gene expression and cellular processes. However, one limitation of using MS-275 is its potential toxicity. High doses of MS-275 have been shown to cause liver damage in animal studies, and caution must be taken when using this compound in lab experiments.

Future Directions

There are several future directions for research on MS-275. One area of interest is the development of MS-275 analogs with improved pharmacokinetic properties and reduced toxicity. Another direction is the investigation of MS-275 in combination with other cancer treatments, such as immunotherapy and targeted therapy. Additionally, MS-275 may have potential applications in the treatment of other diseases, such as autoimmune disorders and viral infections. Further research is needed to fully understand the potential of MS-275 in these areas.

Scientific Research Applications

MS-275 has been extensively studied for its potential applications in cancer treatment. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their growth. MS-275 has also been found to sensitize cancer cells to chemotherapy and radiation therapy, making these treatments more effective. Additionally, MS-275 has been investigated for its potential use in treating other diseases, including HIV and Alzheimer's disease.